Cas no 1368039-95-5 (2-benzyl-9-oxa-2-azaspiro5.5undecan-5-one)

• Product Name: 2-benzyl-9-oxa-2-azaspiro5.5undecan-5-one
• CAS No: 1368039-95-5
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 4593899
• PubChem ID: 82380231
• Update Time: 2025-05-22

2-benzyl-9-oxa-2-azaspiro5.5undecan-5-one Chemical and Physical Properties

Names and Identifiers

• 9-Oxa-2-azaspiro[5.5]undecan-5-one, 2-(phenylmethyl)-
• 2-benzyl-9-oxa-2-azaspiro[5.5]undecan-5-one
• 2-benzyl-9-oxa-2-azaspiro5.5undecan-5-one

• Inchi： 1S/C16H21NO2/c18-15-6-9-17(12-14-4-2-1-3-5-14)13-16(15)7-10-19-11-8-16/h1-5H,6-13H2
• InChI Key： FNKZIOVPNGHCPG-UHFFFAOYSA-N
• SMILES： C1C2(CCOCC2)C(=O)CCN1CC1=CC=CC=C1

Additional information on 2-benzyl-9-oxa-2-azaspiro5.5undecan-5-one

Exploring the Versatile Applications and Properties of 2-Benzyl-9-oxa-2-azaspiro[5.5]undecan-5-one (CAS No. 1368039-95-5)

2-Benzyl-9-oxa-2-azaspiro[5.5]undecan-5-one (CAS No. 1368039-95-5) is a unique spirocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its spiro[5.5]undecane core structure, combines a benzyl group and an oxa-aza heterocycle, making it a valuable scaffold for drug discovery and material science applications.

The molecular structure of 2-benzyl-9-oxa-2-azaspiro[5.5]undecan-5-one features a central spirocyclic system with a 9-oxa-2-aza heterocycle, which contributes to its unique physicochemical properties. Researchers have explored its potential as a building block for central nervous system (CNS) drugs, particularly in the development of novel neurological disorder treatments. The compound's rigid spiro structure offers interesting possibilities for molecular recognition and drug-target interactions.

Recent studies have highlighted the compound's potential in addressing current healthcare challenges, such as neurodegenerative diseases and chronic pain management. Its structural features make it particularly interesting for GPCR-targeted drug development, a hot topic in modern pharmacology. The presence of both oxygen and nitrogen atoms in its heterocyclic system allows for diverse hydrogen bonding patterns, enhancing its potential as a pharmacophore in medicinal chemistry.

From a synthetic chemistry perspective, CAS 1368039-95-5 represents an interesting challenge for asymmetric synthesis and catalysis research. The construction of its spiro[5.5]undecane framework requires sophisticated synthetic strategies, making it a valuable target for methodology development. Recent advances in organocatalysis and transition metal catalysis have opened new pathways for its efficient synthesis.

The compound's potential extends beyond pharmaceuticals. Materials scientists are investigating its derivatives for advanced material applications, particularly in the development of functional polymers and supramolecular assemblies. The rigid spiro structure could contribute to the creation of materials with unique mechanical properties or optical characteristics.

In the context of green chemistry initiatives, researchers are exploring more sustainable routes to synthesize 2-benzyl-9-oxa-2-azaspiro[5.5]undecan-5-one. This aligns with current trends in environmentally friendly synthesis and atom economy principles. The development of catalytic processes for its production could significantly reduce waste generation and energy consumption.

The analytical characterization of CAS 1368039-95-5 presents interesting challenges and opportunities. Advanced techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are essential for confirming its structure and purity. These analytical methods are particularly important for quality control in pharmaceutical development applications.

From a commercial perspective, the demand for spirocyclic compounds like 2-benzyl-9-oxa-2-azaspiro[5.5]undecan-5-one is growing steadily. The compound serves as an important research chemical for academic and industrial laboratories working on drug discovery programs. Its unique structure makes it valuable for patented pharmaceutical compositions and proprietary formulations.

Recent patent literature reveals increasing interest in spiro[5.5]undecane derivatives for various therapeutic applications. The 2-benzyl-9-oxa-2-aza substitution pattern in particular has shown promise in preliminary biological evaluations. This has led to heightened research activity around CAS 1368039-95-5 and related structures.

Looking to the future, 2-benzyl-9-oxa-2-azaspiro[5.5]undecan-5-one is poised to play a significant role in addressing some of modern medicine's most pressing challenges. Its potential applications in precision medicine and targeted therapies align well with current trends in personalized healthcare. As synthetic methods improve and biological understanding deepens, this compound may emerge as a key player in next-generation therapeutic agents.

For researchers interested in working with CAS 1368039-95-5, it's important to note that proper handling procedures and safety protocols should always be followed in laboratory settings. While not classified as hazardous, all chemicals require appropriate risk assessment and safety measures during use.

The scientific community continues to explore the full potential of 2-benzyl-9-oxa-2-azaspiro[5.5]undecan-5-one, with new publications regularly appearing in peer-reviewed journals. Its unique combination of structural features ensures it will remain an important compound in chemical research and drug development for years to come.